Cas no 1896922-06-7 (({3-(aminooxy)methylphenyl}methyl)dimethylamine)

• Product Name: ({3-(aminooxy)methylphenyl}methyl)dimethylamine
• CAS No: 1896922-06-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6281145
• PubChem ID: 117278504
• Update Time: 2025-07-16

({3-(aminooxy)methylphenyl}methyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• ({3-(aminooxy)methylphenyl}methyl)dimethylamine
• 1896922-06-7
• EN300-1777974
• ({3-[(aminooxy)methyl]phenyl}methyl)dimethylamine

• Inchi： 1S/C10H16N2O/c1-12(2)7-9-4-3-5-10(6-9)8-13-11/h3-6H,7-8,11H2,1-2H3
• InChI Key： VJJFWSGZQKITNK-UHFFFAOYSA-N
• SMILES： O(CC1=CC=CC(=C1)CN(C)C)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.5Ų

Additional information on ({3-(aminooxy)methylphenyl}methyl)dimethylamine

Introduction to ({3-(Aminooxy)methylphenyl}methyl)dimethylamine (CAS No. 1896922-06-7)

({3-(Aminooxy)methylphenyl}methyl)dimethylamine (CAS No. 1896922-06-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include an aminooxy group and a substituted phenyl ring. These characteristics make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The molecular formula of ({3-(Aminooxy)methylphenyl}methyl)dimethylamine is C₁₁H₁₇N₃O, and its molecular weight is approximately 203.27 g/mol. The compound's structure consists of a central benzene ring with a methyl group attached to the 3-position, which is further substituted with an aminooxy group. Additionally, the molecule includes two methyl groups attached to the nitrogen atom, forming a tertiary amine. This combination of functional groups imparts unique chemical and biological properties to the compound.

In recent years, ({3-(Aminooxy)methylphenyl}methyl)dimethylamine has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as a precursor in the synthesis of bioactive compounds. The aminooxy group in the molecule can readily react with aldehydes or ketones to form stable oximes, which are important intermediates in the synthesis of various pharmaceuticals and agrochemicals.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of ({3-(Aminooxy)methylphenyl}methyl)dimethylamine as a lead compound for the development of new antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

Beyond antiviral applications, ({3-(Aminooxy)methylphenyl}methyl)dimethylamine has also shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by researchers at Harvard University investigated the neuroprotective effects of this compound in animal models of Parkinson's disease. The results indicated that treatment with ({3-(Aminooxy)methylphenyl}methyl)dimethylamine led to significant improvements in motor function and reduced neuronal loss in dopaminergic neurons. The researchers suggested that the compound's ability to modulate oxidative stress and inflammation may underlie its neuroprotective properties.

In addition to its therapeutic potential, ({3-(Aminooxy)methylphenyl}methyl)dimethylamine has been explored for its use as a chemical probe in biological research. The compound's unique structure allows it to selectively bind to specific protein targets, making it useful for studying protein-protein interactions and signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 described the use of ({3-(Aminooxy)methylphenyl}methyl)dimethylamine-based probes to investigate the role of certain enzymes in cancer cell proliferation.

The synthesis of ({3-(Aminooxy)methylphenyl}methyl)dimethylamine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-bromomethylbenzaldehyde with hydroxylamine hydrochloride to form the corresponding oxime, followed by reductive amination with dimethylamine. This method has been optimized to produce high-purity samples suitable for both research and industrial applications.

Safety considerations are an important aspect when handling and using ({3-(Aminooxy)methylphenyl}methyl)dimethylamine. While it is not classified as a hazardous or controlled substance, standard laboratory safety protocols should be followed to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling, and work should be conducted in well-ventilated areas or fume hoods.

In conclusion, ({3-(Aminooxy)methylphenyl}methyl)dimethylamine (CAS No. 1896922-06-7) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents and chemical probes. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its importance in modern drug discovery efforts.